Cas no 154642-00-9 (4-Fluoro-2-methyl-benzenesulfonic acid)

• Product Name: 4-Fluoro-2-methyl-benzenesulfonic acid
• CAS No: 154642-00-9
• MF: C₇H₇FO₃S
• MW: 190.192084550858
• CID: 5265850
• PubChem ID: 33702516
• Update Time: 2025-10-21

4-Fluoro-2-methyl-benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-benzenesulfonic acid
• Benzenesulfonic acid, 4-fluoro-2-methyl-

• Inchi： 1S/C7H7FO3S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key： OBNUQHGZFFCYCG-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 190.00999342g/mol
• Monoisotopic Mass: 190.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 4-Fluoro-2-methyl-benzenesulfonic acid

Introduction to 4-Fluoro-2-methyl-benzenesulfonic acid (CAS No: 154642-00-9)

4-Fluoro-2-methyl-benzenesulfonic acid, with the chemical formula C₈H₇FO₃S, is a fluorinated aromatic sulfonic acid derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 154642-00-9, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro group and a sulfonic acid moiety imparts distinct reactivity and functionalization possibilities, which are highly relevant in the development of novel therapeutic agents.

The fluoro substituent in 4-Fluoro-2-methyl-benzenesulfonic acid plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively studied, leading to several FDA-approved drugs that utilize fluorinated scaffolds. The sulfonic acid group further contributes to the compound's versatility by providing a site for further functionalization, such as amidation or esterification, which can be pivotal in designing molecules with enhanced solubility or targeted delivery.

In the realm of medicinal chemistry, 4-Fluoro-2-methyl-benzenesulfonic acid has been explored as a key intermediate in the synthesis of various therapeutic classes. For instance, its structure is reminiscent of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. Recent studies have demonstrated the utility of this compound in generating novel sulfonamide-based inhibitors targeting enzymes involved in cancer metabolism. The fluoro group's electronic effects can fine-tune the binding interactions within these enzyme active sites, leading to more potent and selective inhibitors.

The methyl substituent at the ortho position relative to the sulfonic acid group introduces steric hindrance and influences the overall shape and polarity of the molecule. This can be particularly advantageous when designing molecules that need to interact with specific binding pockets in biological targets. For example, researchers have leveraged this structural feature to develop kinase inhibitors that exhibit high affinity and low toxicity. The combination of these structural elements—fluoro, methyl, and sulfonic acid—makes 4-Fluoro-2-methyl-benzenesulfonic acid a versatile building block for drug discovery efforts.

Recent advancements in computational chemistry have further highlighted the potential of 4-Fluoro-2-methyl-benzenesulfonic acid as a scaffold for drug development. Molecular modeling studies have shown that its fluorinated aromatic core can effectively engage with hydrophobic pockets in protein targets, while the sulfonic acid group provides a hydrogen bond acceptor site. This dual interaction pattern has been observed in several successful drug candidates that mimic natural substrates or allosterically modulate enzyme activity. Such insights have guided synthetic strategies aimed at optimizing bioactivity and pharmacokinetic profiles.

The synthesis of 4-Fluoro-2-methyl-benzenesulfonic acid typically involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the Friedel-Crafts alkylation of fluorobenzene followed by sulfonylation using sulfur trioxide or its derivatives. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce both fluoro and methyl groups with high regioselectivity. These synthetic methodologies underscore the compound's role as a precursor in complex molecular architectures.

In conclusion, 4-Fluoro-2-methyl-benzenesulfonic acid (CAS No: 154642-00-9) represents a significant asset in pharmaceutical research due to its unique structural features and functional versatility. The interplay between its fluoro, methyl, and sulfonic acid substituents offers numerous opportunities for designing innovative therapeutic agents. As computational tools and synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, contributing to advancements in drug discovery and development.